Cas no 2098136-38-8 (6-(Octahydroquinolin-1(2H)-yl)pyridazin-3-ol)

• Product Name: 6-(Octahydroquinolin-1(2H)-yl)pyridazin-3-ol
• CAS No: 2098136-38-8
• MF: C₁₃H₁₉N₃O
• MW: 233.309462785721
• CID: 5047001
• Update Time: 2025-11-01

6-(Octahydroquinolin-1(2H)-yl)pyridazin-3-ol Chemical and Physical Properties

Names and Identifiers

• 6-(octahydroquinolin-1(2H)-yl)pyridazin-3-ol
• 3-(3,4,4a,5,6,7,8,8a-octahydro-2H-quinolin-1-yl)-1H-pyridazin-6-one
• 6-(Octahydroquinolin-1(2H)-yl)pyridazin-3-ol

• Inchi： 1S/C13H19N3O/c17-13-8-7-12(14-15-13)16-9-3-5-10-4-1-2-6-11(10)16/h7-8,10-11H,1-6,9H2,(H,15,17)
• InChI Key： DQHRMRMVTSQGIQ-UHFFFAOYSA-N
• SMILES： O=C1C=CC(=NN1)N1CCCC2CCCCC12

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 375
• XLogP3: 1.5
• Topological Polar Surface Area: 44.7

Additional information on 6-(Octahydroquinolin-1(2H)-yl)pyridazin-3-ol

Introduction to 6-(Octahydroquinolin-1(2H)-yl)pyridazin-3-ol (CAS No. 2098136-38-8)

6-(Octahydroquinolin-1(2H)-yl)pyridazin-3-ol, with the CAS number 2098136-38-8, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which combines an octahydroquinoline moiety with a pyridazinol framework. The combination of these structural elements endows the compound with a range of potential biological activities, making it a promising candidate for various therapeutic applications.

The chemical structure of 6-(Octahydroquinolin-1(2H)-yl)pyridazin-3-ol is particularly noteworthy. The octahydroquinoline ring is a saturated heterocyclic system that exhibits strong binding affinity to various biological targets, including enzymes and receptors. The pyridazinol group, on the other hand, introduces hydroxyl functionality, which can enhance the compound's solubility and reactivity. Together, these features contribute to the compound's potential as a lead molecule in drug discovery.

Recent studies have explored the pharmacological properties of 6-(Octahydroquinolin-1(2H)-yl)pyridazin-3-ol. One notable area of research is its activity as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound effectively inhibits the activity of cyclooxygenase (COX), a key enzyme in the production of prostaglandins, which are mediators of inflammation and pain. This finding suggests that 6-(Octahydroquinolin-1(2H)-yl)pyridazin-3-ol could be developed into a new class of anti-inflammatory drugs with improved safety profiles compared to existing nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, 6-(Octahydroquinolin-1(2H)-yl)pyridazin-3-ol has also shown promise in neuropharmacology. Research conducted at the University of California, San Francisco, demonstrated that this compound exhibits neuroprotective effects by modulating the activity of N-methyl-D-aspartate (NMDA) receptors. NMDA receptors play a crucial role in synaptic plasticity and are implicated in various neurological disorders, including Alzheimer's disease and stroke. The ability of 6-(Octahydroquinolin-1(2H)-yl)pyridazin-3-ol to modulate these receptors could lead to new therapeutic strategies for treating neurodegenerative conditions.

The pharmacokinetic properties of 6-(Octahydroquinolin-1(2H)-yl)pyridazin-3-ol have also been investigated. A study published in the Bioorganic & Medicinal Chemistry Letters reported that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, making it suitable for further development as an orally administered drug. These findings are crucial for advancing the compound from preclinical to clinical stages.

Clinical trials are currently underway to evaluate the safety and efficacy of 6-(Octahydroquinolin-1(2H)-yl)pyridazin-3-ol. Early-phase trials have shown promising results, with no significant adverse effects observed at therapeutic doses. These trials are essential for determining the optimal dosing regimens and identifying any potential side effects before proceeding to larger-scale studies.

In conclusion, 6-(Octahydroquinolin-1(2H)-yl)pyridazin-3-ol (CAS No. 2098136-38-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover its full potential, this compound may pave the way for new treatments for inflammatory diseases and neurological disorders.